1-bromo-2-(bromomethyl)-5-fluoro-3-nitrobenzene
Overview
Description
“1-bromo-2-(bromomethyl)benzene” is a brominated derivative of benzene. It has the molecular formula C7H6Br2 and a molecular weight of 249.931 .
Synthesis Analysis
While specific synthesis methods for “1-bromo-2-(bromomethyl)-5-fluoro-3-nitrobenzene” are not available, brominated benzene derivatives can generally be synthesized through electrophilic aromatic substitution reactions .Molecular Structure Analysis
The molecular structure of “1-bromo-2-(bromomethyl)benzene” consists of a benzene ring with bromine atoms attached to the first and second carbon atoms .Chemical Reactions Analysis
Brominated benzene derivatives can undergo various reactions, including nucleophilic substitution reactions .Physical And Chemical Properties Analysis
“1-bromo-2-(bromomethyl)benzene” is a solid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-2-(bromomethyl)-5-fluoro-3-nitrobenzene involves the bromination of 2-(bromomethyl)-5-fluoro-3-nitrotoluene, followed by nitration of the resulting product and subsequent bromination of the nitro group.", "Starting Materials": [ "2-methyl-5-fluoro-3-nitrotoluene", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sulfuric acid", "Acetic acid", "Sodium nitrate", "Concentrated nitric acid" ], "Reaction": [ "Step 1: Bromination of 2-methyl-5-fluoro-3-nitrotoluene using bromine and sulfuric acid to obtain 2-(bromomethyl)-5-fluoro-3-nitrotoluene", "Step 2: Nitration of 2-(bromomethyl)-5-fluoro-3-nitrotoluene using concentrated nitric acid and acetic acid to obtain 2-(bromomethyl)-5-fluoro-3-nitrobenzaldehyde", "Step 3: Reduction of 2-(bromomethyl)-5-fluoro-3-nitrobenzaldehyde using sodium borohydride to obtain 2-(bromomethyl)-5-fluoro-3-nitrobenzyl alcohol", "Step 4: Bromination of 2-(bromomethyl)-5-fluoro-3-nitrobenzyl alcohol using bromine and sodium hydroxide to obtain 1-bromo-2-(bromomethyl)-5-fluoro-3-nitrobenzene" ] } | |
| 1805177-32-5 | |
Molecular Formula |
C7H4Br2FNO2 |
Molecular Weight |
312.9 |
Purity |
95 |
Origin of Product |
United States |
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